dicesium dicarbonyltetrachlororuthenate

• CAS No.: 17439-05-3
• Molecular Formula: C4H8Cl4Cs2O4Ru
• Molecular Weight: 628.8 g/mol
• IUPAC Name: dicesium;formaldehyde;tetrachlororuthenium(2-)
• InChI: InChI=1S/4CH2O.4ClH.2Cs.Ru/c4*1-2;;;;;;;/h4*1H2;4*1H;;;/q;;;;;;;;2*+1;+2/p-4
• InChI Key: YNGLUFGMAUMHRA-UHFFFAOYSA-J
• Canonical SMILES: C=O.C=O.C=O.C=O.Cl[Ru-2](Cl)(Cl)Cl.[Cs+].[Cs+]

Description

Dicesium dicarbonyltetrachlororuthenate (CAS: 17439-05-3) is a coordination compound with the formula Cs₂[Ru(CO)₂Cl₄]. It consists of a ruthenium(II) center coordinated by two carbonyl (CO) ligands and four chloride (Cl⁻) ligands, forming an octahedral geometry. The cesium (Cs⁺) cations balance the anionic complex [Ru(CO)₂Cl₄]²⁻. This compound is notable for its mixed-ligand configuration, which influences its electronic properties and reactivity. Synthesized via reactions involving Ru(CO)₂Cl₂ and CsCl, it is typically studied for applications in catalysis and materials science due to ruthenium’s versatile redox behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of dicesium dicarbonyltetrachlororuthenate typically involves the reaction of ruthenium trichloride with carbon monoxide in the presence of cesium chloride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. A common synthetic route is as follows:

• Dissolve ruthenium trichloride in an appropriate solvent, such as ethanol or water.
• Introduce carbon monoxide gas into the solution under a controlled atmosphere.
• Add cesium chloride to the reaction mixture.
• Heat the mixture to a specific temperature, usually around 80-100°C, and maintain it for several hours.
• Allow the reaction mixture to cool and filter the resulting precipitate.
• Wash the precipitate with a suitable solvent to remove impurities and obtain pure this compound.

Industrial Production Methods: While the laboratory synthesis of this compound is well-documented, industrial production methods may involve scaling up the reaction conditions and optimizing the process for higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: Dicesium dicarbonyltetrachlororuthenate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state ruthenium complexes.

Reduction: It can be reduced to form lower oxidation state ruthenium species.

Substitution: Ligands such as chloride or carbonyl can be substituted with other ligands, leading to the formation of new complexes.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen. The reactions are typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Reducing agents such as sodium borohydride or hydrazine are used, often in the presence of a suitable solvent.

Substitution: Ligand substitution reactions can be carried out using various nucleophiles or electrophiles, depending on the desired product.

Major Products Formed:

Oxidation: Higher oxidation state ruthenium complexes with different ligand environments.

Reduction: Lower oxidation state ruthenium species with altered coordination environments.

Substitution: New ruthenium complexes with substituted ligands, potentially leading to compounds with different properties and applications.

Scientific Research Applications

Dicesium dicarbonyltetrachlororuthenate has several scientific research applications, including:

Catalysis: The compound is used as a catalyst in various chemical reactions, including hydrogenation, oxidation, and carbonylation reactions. Its unique coordination environment allows for efficient catalytic activity.

Materials Science: It is studied for its potential use in the development of advanced materials, such as conductive polymers and nanomaterials.

Medicine: Research is ongoing to explore its potential as an anticancer agent, leveraging its ability to interact with biological molecules and disrupt cellular processes.

Chemistry: The compound is used as a model system to study the behavior of ruthenium complexes and their interactions with ligands.

Mechanism of Action

The mechanism of action of dicesium dicarbonyltetrachlororuthenate involves its ability to coordinate with various ligands and undergo redox reactions. The central ruthenium atom can interact with biological molecules, such as proteins and DNA, potentially leading to the disruption of cellular processes. The carbonyl and chloride ligands play a crucial role in stabilizing the complex and facilitating its interactions with target molecules. The exact molecular targets and pathways involved in its biological activity are still under investigation, but its ability to undergo ligand exchange and redox reactions is key to its mechanism of action.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally or functionally analogous cesium-containing complexes and transition metal salts.

Table 1: Key Properties of Dicesium Dicarbonyltetrachlororuthenate and Analogues

Compound Name	CAS Number	Formula	Structure/Geometry	Key Properties	Applications/Notes
This compound	17439-05-3	Cs₂[Ru(CO)₂Cl₄]	Octahedral Ru center	Air-sensitive; CO ligands enhance π-backbonding, stabilizing low oxidation states	Catalysis, precursor for Ru complexes
Dicesium hexachloroplatinate	16902-25-3	Cs₂[PtCl₆]	Octahedral PtCl₆²⁻	High thermal stability; diamagnetic	Materials science, reference compound
Dicesium carbonylpentachloroosmate(2−)	30191-87-8	Cs₂[Os(CO)Cl₅]	Octahedral Os center	Osmium analogues often exhibit higher redox inertness vs. Ru	Niche catalytic studies
Dicesium chromate	13454-78-9	Cs₂CrO₄	Tetrahedral CrO₄²⁻	Highly toxic; restricted due to Cr(VI) carcinogenicity	Limited industrial use (regulated)
Cs₂NaBiCl₆	N/A	Cs₂NaBiCl₆	Cubic elpasolite structure	Cubic crystal system; Bi³+ in octahedral Cl⁻ environment	Structural model for perovskite analogues

Key Comparisons

Ligand Diversity and Reactivity: this compound’s CO ligands distinguish it from purely inorganic salts like Cs₂CrO₄ or Cs₂[PtCl₆]. The π-accepting CO ligands stabilize Ru(II) and enable unique catalytic pathways, whereas Cs₂CrO₄’s CrO₄²⁻ ion is redox-active and toxic . In contrast, Cs₂NaBiCl₆ (an elpasolite) adopts a cubic structure with isolated BiCl₆³⁻ octahedra, differing from the mixed-ligand geometry of the Ru complex .

Stability and Handling :

• Cs₂[Ru(CO)₂Cl₄] is air-sensitive due to CO ligand lability, whereas Cs₂[PtCl₆] is thermally stable and inert. Cs₂CrO₄’s environmental and health risks necessitate stringent handling protocols .

Electronic Properties :

• The Ru complex’s CO ligands induce strong metal-to-ligand charge transfer (MLCT) transitions, relevant for photochemical applications. Cs₂[PtCl₆], being a simple hexachlorometallate, lacks such optical activity .

Structural Analogues :

• Cs₂NaBiCl₆’s cubic elpasolite structure contrasts with the molecular geometry of Cs₂[Ru(CO)₂Cl₄], highlighting how counterion diversity (Na⁺ vs. Cs⁺) and ligand types influence packing .